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Introduction
RO495 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus

kinase (JAK) family of non-receptor tyrosine kinases.[1][2][3][4][5] TYK2 plays a crucial role in

the signaling pathways of cytokines such as interleukins (IL-12, IL-23) and type I interferons,

which are pivotal in the pathogenesis of various autoimmune and inflammatory diseases.[6][7]

By inhibiting TYK2, RO495 effectively blocks the downstream phosphorylation of Signal

Transducer and Activator of Transcription (STAT) proteins, thereby modulating the immune

response.[8][9] These application notes provide detailed protocols for in vitro cell-based assays

to characterize the activity of RO495.

Experimental Workflow Overview
The following diagram outlines the general workflow for evaluating the in vitro efficacy of the

TYK2 inhibitor RO495.
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Caption: General experimental workflow for in vitro characterization of RO495.

Quantitative Data Summary
The inhibitory activity of RO495 on TYK2 has been quantified in cell-based pharmacological

assays.
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1.5

Data sourced from publicly available information.[1]

Experimental Protocols
Biochemical TYK2 Kinase Inhibition Assay
This protocol describes a method to determine the direct inhibitory effect of RO495 on TYK2

enzymatic activity. A common method is a fluorescence resonance energy transfer (FRET)-
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based assay.

Materials:

Recombinant human TYK2 enzyme

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

ATP

TYK2 substrate peptide (e.g., a poly-Glu-Tyr peptide)

FRET donor and acceptor pair-labeled anti-phosphotyrosine antibody

RO495

DMSO (for compound dilution)

384-well microplates

Procedure:

Compound Preparation: Prepare a serial dilution of RO495 in DMSO. A typical starting

concentration is 10 mM. Further dilute the compounds in kinase buffer to the desired final

concentrations.

Assay Plate Preparation: Add 5 µL of the diluted RO495 or DMSO (vehicle control) to the

wells of a 384-well plate.

Enzyme and Substrate Addition: Prepare a master mix containing the TYK2 enzyme and

substrate peptide in kinase buffer. Add 10 µL of this mix to each well.

Initiation of Reaction: Prepare an ATP solution in kinase buffer. Add 5 µL of the ATP solution

to each well to start the kinase reaction. The final ATP concentration should be close to its

Km value for TYK2.

Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).
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Detection: Add 10 µL of the FRET-labeled anti-phosphotyrosine antibody solution to each

well to stop the reaction and initiate the detection signal.

Data Acquisition: Read the plate on a microplate reader capable of measuring FRET.

Data Analysis: Calculate the percent inhibition for each RO495 concentration relative to the

DMSO control and determine the IC50 value by fitting the data to a four-parameter logistic

equation.

Cell-Based STAT Phosphorylation Assay
This protocol outlines a method to measure the inhibition of cytokine-induced STAT

phosphorylation by RO495 in a cellular context.

Materials:

A suitable cell line (e.g., NK-92, Set-2, or other cytokine-responsive cells)

Cell culture medium

Fetal Bovine Serum (FBS)

Cytokine stimulant (e.g., IL-12, IL-23, or IFN-α)

RO495

DMSO

Phosphate Buffered Saline (PBS)

Fixation buffer (e.g., Cytofix)

Permeabilization buffer (e.g., Perm Buffer III)

Fluorescently labeled anti-phospho-STAT antibody (e.g., anti-pSTAT3, anti-pSTAT5)

96-well cell culture plates

Flow cytometer
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Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a density of 1-2 x 10^5 cells per well and

culture overnight.

Serum Starvation: The following day, gently wash the cells with PBS and replace the medium

with serum-free medium for 2-4 hours to reduce basal signaling.

Compound Treatment: Treat the cells with a serial dilution of RO495 or DMSO for 1-2 hours.

Cytokine Stimulation: Add the cytokine stimulant to the wells at a pre-determined optimal

concentration and incubate for a short period (e.g., 15-30 minutes).

Cell Fixation: Pellet the cells by centrifugation, remove the supernatant, and resuspend in

fixation buffer. Incubate for 10-15 minutes at room temperature.

Permeabilization: Wash the cells with PBS and then resuspend in ice-cold permeabilization

buffer. Incubate on ice for 30 minutes.

Staining: Wash the cells with staining buffer (PBS with 2% FBS) and then incubate with the

fluorescently labeled anti-phospho-STAT antibody for 30-60 minutes at room temperature in

the dark.

Data Acquisition: Wash the cells and resuspend in staining buffer. Analyze the samples on a

flow cytometer to measure the mean fluorescence intensity (MFI) of the phospho-STAT

signal.

Data Analysis: Calculate the percent inhibition of STAT phosphorylation for each RO495
concentration relative to the stimulated DMSO control. Determine the IC50 value using a

suitable curve-fitting model.

Signaling Pathway
The following diagram illustrates the canonical JAK/STAT signaling pathway and the point of

inhibition by RO495.
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Caption: RO495 inhibits the TYK2-mediated phosphorylation of STAT proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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